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Executive Summary
This guide provides a technical comparison between (Pro34)-Neuropeptide Y (specifically the

analog [Leu31, Pro34]-NPY) and Peptide YY (PYY).

The core distinction lies in receptor selectivity:

[Leu31, Pro34]-NPY is a synthetic, highly selective Y1 receptor agonist.[1] The Proline-34

substitution structurally mimics Pancreatic Polypeptide (PP), preventing binding to the Y2

receptor while retaining high affinity for Y1 and Y5.

Peptide YY (PYY) is an endogenous "pan-agonist" that binds Y1, Y2, and Y5 receptors.

However, it is rapidly metabolized in vivo by DPP-4 into PYY(3-36), which is a selective Y2

receptor agonist.

Researchers utilize [Leu31, Pro34]-NPY to isolate Y1-mediated effects (e.g., vasoconstriction,

proliferation) without interference from Y2 signaling (e.g., presynaptic inhibition of

neurotransmitter release).
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Part 1: Molecular Structure & Receptor Selectivity
The Pro34 "Switch" Mechanism
The Neuropeptide Y family (NPY, PYY, PP) shares a common "PP-fold" tertiary structure.[1][2]

The receptor selectivity is dictated by the N- and C-terminal conformations.

Y1 Receptor Requirement: Requires both the N-terminus and C-terminus to be intact and in

close proximity.

Y2 Receptor Requirement: Primarily recognizes the C-terminal

-helix and tolerates N-terminal truncation.

The Engineering of [Leu31, Pro34]-NPY: Native NPY contains Gln at position 34. Substituting

this with Proline (Pro34) (and often Leucine at 31 to stabilize the

-helix) introduces a rigid conformational constraint. This mimics the structure of Pancreatic
Polypeptide (PP).

Effect: This steric rigidity is incompatible with the Y2 receptor binding pocket, effectively

abolishing Y2 affinity. However, it preserves the N-C terminal interaction required for Y1

receptor activation.

Quantitative Binding Profile (Ki Values)
The following table summarizes the binding affinities (inhibition constants,

) of the peptides against the major human Y-receptor subtypes.
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Ligand

Y1
Receptor (

nM)

Y2
Receptor (

nM)

Y4
Receptor (

nM)

Y5
Receptor (

nM)

Primary
Classificati
on

[Leu31,

Pro34]-NPY
0.39 (High)

>1000

(Negligible)

~2.5

(Moderate)
~1.5 (High)

Y1 Selective

Agonist

PYY (1-36) 0.70 (High) 0.60 (High) ~1.8 (High) 1.0 (High) Pan-Agonist

PYY (3-36) >1000 (Low) 0.55 (High) >1000 (Low) ~2.0 (High)
Y2 Selective

Agonist

Note: PYY(3-36) is the major circulating form of PYY. While full-length PYY binds Y1, its rapid

conversion to PYY(3-36) shifts the physiological profile toward Y2 selectivity.

Part 2: Signaling Pathways & Functional Divergence
Both peptides activate G protein-coupled receptors (GPCRs) coupled to

proteins, leading to inhibition of adenylyl cyclase and modulation of ion channels.[3] However,
the downstream physiological outcome depends entirely on the receptor subtype activated.

Pathway Visualization
The diagram below illustrates the divergent signaling outcomes when using [Leu31, Pro34]-

NPY (Y1 activation) versus PYY(3-36) (Y2 activation).
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Figure 1: Differential signaling activation. [Leu31, Pro34]-NPY selectively drives Y1-mediated

calcium mobilization and vasoconstriction, whereas PYY(3-36) drives Y2-mediated presynaptic

inhibition.

Part 3: Experimental Protocols
Protocol: Competitive Receptor Binding Assay
Objective: Determine the affinity (

) of a test compound (e.g., a novel NPY analog) for Y1 vs. Y2 receptors using [Leu31, Pro34]-
NPY and PYY(3-36) as controls.

Materials:

Y1 Source: SK-N-MC cells (naturally express human Y1) or CHO-K1/hY1 transfectants.

Y2 Source: SK-N-BE(2) cells (express Y2) or CHO-K1/hY2 transfectants.

Radioligand:

I-PYY (binds both) or

I-[Leu31, Pro34]-NPY (Y1 selective).[4][1]

Assay Buffer: 25 mM HEPES (pH 7.4), 2.5 mM CaCl
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, 1 mM MgCl

, 0.5% BSA, protease inhibitors (Bacitracin 0.1 mg/mL).

Workflow:

Membrane Preparation: Harvest cells, homogenize in ice-cold buffer, and centrifuge (40,000

x g, 20 min, 4°C). Resuspend pellet in Assay Buffer.

Incubation: In a 96-well plate, combine:

25

L Radioligand (0.05 nM final).

25

L Competitor (Test compound, [Leu31, Pro34]-NPY, or PYY; serial dilutions

to

M).

150

L Membrane suspension (10-20

g protein/well).

Equilibrium: Incubate for 90 minutes at room temperature (25°C).

Termination: Filter rapidly through GF/C glass fiber filters (pre-soaked in 0.5% PEI) using a

cell harvester. Wash 3x with ice-cold PBS.

Quantification: Measure radioactivity (CPM) in a gamma counter.

Analysis: Plot % Specific Binding vs. Log[Concentration]. Calculate

and derive

using the Cheng-Prusoff equation.
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Self-Validation Check:

If testing on Y1 cells, [Leu31, Pro34]-NPY should displace the radioligand with high potency (

nM). PYY(3-36) should show no displacement up to 100 nM.

If testing on Y2 cells, PYY(3-36) should displace with high potency. [Leu31, Pro34]-NPY

should show no displacement.

Stability & Handling Guide
Lyophilization: Both peptides are typically supplied as trifluoroacetate salts. Store at -20°C or

-80°C.

Reconstitution: Dissolve in sterile water or dilute acetic acid (0.1 M) to 1 mg/mL. Aliquot

immediately to avoid freeze-thaw cycles.

Adsorption: These peptides are "sticky." Use polypropylene tubes and buffers containing

0.1% BSA or Tween-20 to prevent loss to plastic surfaces.

In Vivo Stability:

PYY(1-36): Half-life < 15 mins. Rapidly cleaved by DPP-4 to PYY(3-36). Use DPP-4

inhibitors (e.g., Sitagliptin) if studying full-length PYY effects.

[Leu31, Pro34]-NPY: Relatively resistant to Y2-converting enzymes but still susceptible to

general peptidases.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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